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Compound of Interest

3-Bromoimidazo[1,2-a]pyridine-7-
Compound Name: o
carboxylic acid

Cat. No.: B595450

An In-depth Technical Guide to the Molecular Weight of 3-Bromoimidazo[1,2-a]pyridine-7-
carboxylic acid

This technical guide provides a detailed breakdown of the molecular weight of 3-
Bromoimidazo[1,2-a]pyridine-7-carboxylic acid, a crucial parameter for researchers,
scientists, and professionals in the field of drug development and chemical synthesis.
Understanding the precise molecular weight is fundamental for accurate compound
guantification, reaction stoichiometry, and the interpretation of analytical data.

Molecular Formula and Structure

The chemical structure of 3-Bromoimidazo[1,2-a]pyridine-7-carboxylic acid consists of a
fused imidazo[1,2-a]pyridine ring system, substituted with a bromine atom at the 3-position and
a carboxylic acid group at the 7-position. Based on this structure, the molecular formula is
determined to be CsHsBrN20-2.

Calculation of Molecular Weight

The molecular weight is the sum of the atomic weights of all atoms in the molecule. The
calculation is based on the molecular formula and the standard atomic weights of the
constituent elements.

Atomic Composition
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The first step is to identify the number of atoms of each element present in the molecule.

Element Symbol Number of Atoms
Carbon C 8
Hydrogen H 5
Bromine Br 1
Nitrogen N 2
Oxygen O 2

Standard Atomic Weights

The standard atomic weights of the elements, as recommended by the International Union of
Pure and Applied Chemistry (IUPAC), are used for the calculation.[1][2][3][4][5][6][7][8][°][10]
[11]

Standard Atomic Weight (

Element Symbol gimol )

Carbon C 12.011

Hydrogen H 1.008

Bromine Br 79.904[1][11][12][13]
Nitrogen N 14.007[3][9][14][15]
Oxygen O 15.999[6][7][16][17]

Molecular Weight Calculation

The molecular weight is calculated by multiplying the number of atoms of each element by its
atomic weight and summing the results.
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Atomic Total
Number of . .
Element x Weight ( = Weight (
Atoms
g/mol ) g/mol )
Carbon 8 X 12.011 = 96.088
Hydrogen 5 X 1.008 = 5.040
Bromine 1 X 79.904 = 79.904
Nitrogen 2 X 14.007 = 28.014
Oxygen 2 X 15.999 = 31.998
Total 241.044

The calculated molecular weight of 3-Bromoimidazo[1,2-a]pyridine-7-carboxylic acid is
241.044 g/mol . This value is consistent with the molecular weights of isomeric compounds
such as 5-Bromoimidazo[1,2-a]pyridine-2-carboxylic acid, 6-Bromoimidazo[1,2-a]pyridine-3-
carboxylic acid, and 7-bromoimidazo[1,2-a]pyridine-3-carboxylic acid, which all have the same
molecular formula of CsHsBrN202 and a reported molecular weight of approximately 241.04
g/mol .[18][19][20][21]

Experimental Verification

The theoretical molecular weight can be experimentally verified using mass spectrometry. In a
mass spectrum, the compound would be expected to show a molecular ion peak (M*) or a
protonated molecular ion peak ([M+H]*) corresponding to its mass-to-charge ratio (m/z). Due to
the presence of bromine, which has two major isotopes (“°Br and 8!Br) in an approximate 1:1
ratio, the mass spectrum will exhibit a characteristic isotopic pattern with two major peaks of
nearly equal intensity separated by 2 Da.[1]

Workflow for Molecular Weight Determination

The following diagram illustrates the logical workflow for calculating the molecular weight of a
chemical compound.
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Caption: Workflow for calculating the molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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